3-hydroxy-5-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H27NO5
• Molecular Weight: 397.5 g/mol
• IUPAC Name: 4-hydroxy-1-(3-methoxypropyl)-3-(5-methylfuran-2-carbonyl)-2-(4-propan-2-ylphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C23H27NO5/c1-14(2)16-7-9-17(10-8-16)20-19(21(25)18-11-6-15(3)29-18)22(26)23(27)24(20)12-5-13-28-4/h6-11,14,20,26H,5,12-13H2,1-4H3
• InChI Key: ZZTABHCZISMLAO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)C(C)C)CCCOC)O

Description

3-hydroxy-5-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HIF-1 inhibitor, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound is a potent inhibitor of hypoxia-inducible factor-1 (HIF-1), a transcription factor that plays a crucial role in the adaptation of cells to low oxygen levels. In

Mechanism of Action

3-hydroxy-5-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one inhibitor works by inhibiting the activity of this compound, a transcription factor that regulates the expression of genes involved in the adaptation of cells to low oxygen levels. This compound is composed of two subunits, this compoundα and this compoundβ. This compoundα is regulated by oxygen levels, and under low oxygen conditions, it is stabilized and translocates to the nucleus, where it forms a complex with this compoundβ. The this compound complex then binds to hypoxia response elements (HREs) in the promoter region of target genes, leading to their transcriptional activation. This compound inhibitor works by inhibiting the interaction between this compoundα and this compoundβ, thereby preventing the formation of the this compound complex and the transcriptional activation of target genes.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have several biochemical and physiological effects. In cancer, this compound inhibitor has been shown to inhibit tumor growth and angiogenesis by reducing the expression of genes involved in these processes. In ischemic diseases, this compound inhibitor has been shown to protect against ischemic injury by reducing the expression of genes involved in cell death and inflammation. In inflammatory disorders, this compound inhibitor has been shown to reduce inflammation by reducing the expression of inflammatory genes.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-hydroxy-5-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one inhibitor is its specificity for this compound, which makes it a valuable tool for studying the role of this compound in various biological processes. However, one of the limitations of this compound inhibitor is its low solubility, which can make it difficult to use in certain experimental settings. Additionally, this compound inhibitor has been shown to have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 3-hydroxy-5-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one inhibitor. One direction is the development of more potent and selective this compound inhibitors. Another direction is the investigation of the role of this compound in other biological processes, such as metabolism and immunity. Additionally, the clinical development of this compound inhibitor for the treatment of cancer and ischemic diseases is an important future direction. Finally, the investigation of the off-target effects of this compound inhibitor and their potential therapeutic applications is an area of ongoing research.
Conclusion:
In conclusion, this compound inhibitor is a synthetic compound that has been extensively studied for its potential therapeutic applications in cancer, ischemic diseases, and inflammatory disorders. This compound inhibitor works by inhibiting the activity of this compound, a transcription factor that regulates the expression of genes involved in the adaptation of cells to low oxygen levels. This compound inhibitor has several biochemical and physiological effects and is a valuable tool for studying the role of this compound in various biological processes. The development of more potent and selective this compound inhibitors, investigation of the role of this compound in other biological processes, and clinical development of this compound inhibitor are important future directions for research.

Synthesis Methods

The synthesis of 3-hydroxy-5-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one inhibitor involves several steps, including the reaction of 4-isopropylbenzaldehyde with methyl vinyl ketone, followed by the reaction of the resulting compound with 5-methylfuroic acid. The final step involves the reaction of the intermediate product with 3-methoxypropylamine and potassium carbonate. The yield of the synthesis is around 50%.

Scientific Research Applications

3-hydroxy-5-(4-isopropylphenyl)-1-(3-methoxypropyl)-4-(5-methyl-2-furoyl)-1,5-dihydro-2H-pyrrol-2-one inhibitor has been extensively studied for its potential therapeutic applications in cancer, ischemic diseases, and inflammatory disorders. In cancer, this compound is overexpressed in many solid tumors and is associated with tumor growth, angiogenesis, and metastasis. This compound inhibitor has been shown to inhibit tumor growth and angiogenesis in preclinical studies. In ischemic diseases, such as stroke and myocardial infarction, this compound plays a crucial role in the adaptation of cells to low oxygen levels. This compound inhibitor has been shown to protect against ischemic injury in preclinical studies. In inflammatory disorders, this compound is involved in the regulation of inflammatory genes. This compound inhibitor has been shown to reduce inflammation in preclinical studies.